Cas no 1261849-23-3 (3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid)

3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both fluorine and trifluoromethyl substituents, enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive compounds. The compound's high purity and stability under standard conditions ensure reliable performance in coupling reactions and other synthetic applications. Its unique substitution pattern also facilitates the development of novel materials with tailored electronic and steric properties. This product is particularly suited for use in medicinal chemistry, where its structural motifs are leveraged to optimize drug potency and metabolic stability.
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid structure
1261849-23-3 structure
Product Name:3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
CAS No:1261849-23-3
MF:C14H8F4O2
MW:284.205738067627
MDL:MFCD18321788
CID:1038949
Update Time:2025-06-09

3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
    • 3-FLUORO-4-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • 3-fluoro-4-[4-(trifluoromethyl)phenyl]benzoic acid
    • 3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
    • MDL： MFCD18321788
    • Inchi： 1S/C14H8F4O2/c15-12-7-9(13(19)20)3-6-11(12)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H,19,20)
    • InChI Key： DUMCSEPBPTWMCA-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 284.04600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 458.1±55.0°C at 760 mmHg
  • PSA: 37.30000
  • LogP: 4.20970

3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Security Information

3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
218823-5g
2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
 1261849-23-3 95%
5g
 ￡225.00 2022-03-01
Alichem
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2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid
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Alichem
A011011005-1g
2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid
 1261849-23-3 97%
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 1,445.30 USD 2021-07-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F89960-1g
2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
 1261849-23-3 95%
1g
 ¥1282.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F89960-5g
2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
 1261849-23-3 95%
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 ¥3822.0 2023-09-07
TRC
F598888-100mg
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
 1261849-23-3
100mg
 $64.00 2023-05-18
TRC
F598888-250mg
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
 1261849-23-3
250mg
 $75.00 2023-05-18
TRC
F598888-500mg
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
 1261849-23-3
500mg
 $87.00 2023-05-18
TRC
F598888-1g
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
 1261849-23-3
1g
 $98.00 2023-05-18

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